Cas no 3888-64-0 (Butyl 4-fluorobenzoate)

• Product Name: Butyl 4-fluorobenzoate
• CAS No: 3888-64-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 2825251
• PubChem ID: 579483
• Update Time: 2025-04-21

Butyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS009165856
• 4-Fluorobenzoic acid, butyl ester
• Butyl 4-fluorobenzoate
• DTXSID90342183
• ZKGLXPKJEGYMNT-UHFFFAOYSA-N
• 3888-64-0
• Butyl 4-fluorobenzoate #
• SCHEMBL8280173

• Inchi： 1S/C11H13FO2/c1-2-3-8-14-11(13)9-4-6-10(12)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： ZKGLXPKJEGYMNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(=O)OCCCC

Computed Properties

• Exact Mass: 196.08995782Da
• Monoisotopic Mass: 196.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų